Cas no 2228679-47-6 (4,5-dimethyl-2-(2-nitroethyl)phenol)

• Product Name: 4,5-dimethyl-2-(2-nitroethyl)phenol
• CAS No: 2228679-47-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5807769
• PubChem ID: 165972631
• Update Time: 2025-06-08

4,5-dimethyl-2-(2-nitroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(2-nitroethyl)phenol
• EN300-1736158
• 2228679-47-6

• Inchi： 1S/C10H13NO3/c1-7-5-9(3-4-11(13)14)10(12)6-8(7)2/h5-6,12H,3-4H2,1-2H3
• InChI Key： XTRFTJSVEBRLOC-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 4,5-dimethyl-2-(2-nitroethyl)phenol

4,5-Dimethyl-2-(2-Nitroethyl)phenol (CAS No. 2228679-47-6): An Overview of Its Properties and Applications

4,5-Dimethyl-2-(2-nitroethyl)phenol (CAS No. 2228679-47-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its phenolic core, substituted with two methyl groups at the 4 and 5 positions, and a nitroethyl group at the 2 position. The combination of these functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable candidate for further research and development.

The chemical structure of 4,5-dimethyl-2-(2-nitroethyl)phenol is particularly noteworthy. The presence of the phenolic hydroxyl group (-OH) confers acidic properties to the molecule, allowing it to participate in various acid-base reactions. The two methyl groups provide steric hindrance and electronic effects that influence the reactivity of the phenolic hydroxyl group. Additionally, the nitro group (-NO₂) introduces strong electron-withdrawing effects, which can significantly impact the molecule's electronic distribution and reactivity. These structural features make 4,5-dimethyl-2-(2-nitroethyl)phenol a versatile building block for synthetic chemistry.

In terms of physical properties, 4,5-dimethyl-2-(2-nitroethyl)phenol is typically a solid at room temperature with a melting point ranging from 80°C to 85°C. It is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's solubility profile makes it suitable for use in various solvent systems, which is advantageous for its application in chemical reactions and material processing.

The synthesis of 4,5-dimethyl-2-(2-nitroethyl)phenol can be achieved through several routes. One common method involves the nitration of 4,5-dimethylphenol followed by alkylation with bromoethanol or another suitable alkylating agent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

One of the key areas where 4,5-dimethyl-2-(2-nitroethyl)phenol has shown promise is in pharmaceutical research. The compound's phenolic structure and nitro group are known to exhibit biological activity, particularly in terms of antioxidant and anti-inflammatory properties. Studies have demonstrated that derivatives of 4,5-dimethyl-2-(2-nitroethyl)phenol can effectively scavenge free radicals and inhibit inflammatory pathways, making them potential candidates for the development of new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, 4,5-dimethyl-2-(2-nitroethyl)phenol has been explored for its antimicrobial properties. Research has shown that compounds with similar structures can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes 4,5-dimethyl-2-(2-nitroethyl)phenol a potential lead compound for developing new antibiotics or antiseptics to combat drug-resistant bacterial strains.

In addition to its biological applications, 4,5-dimethyl-2-(2-nitroethyl)phenol has found use in materials science. The compound's unique electronic properties make it suitable for incorporation into polymers and other materials designed for specific applications such as sensors or electronic devices. For example, derivatives of 4,5-dimethyl-2-(2-nitroethyl)phenol have been used to create conductive polymers with enhanced stability and performance characteristics.

The safety profile of 4,5-dimethyl-2-(2-nitroethyl)phenol is an important consideration for its practical use. While the compound is not classified as a hazardous material under current regulations, it is essential to handle it with appropriate precautions due to its potential reactivity and biological activity. Laboratory personnel should follow standard safety protocols when working with this compound to ensure safe handling and storage.

In conclusion, 4,5-dimethyl-2-(2-nitroethyl)phenol (CAS No. 2228679-47-6) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 4,5-dimethyl-2-(2-nitroethyl)phenol is likely to play an increasingly important role in various scientific and industrial fields.